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Compound of Interest

Compound Name: Fmoc-D-N-Me-Val-OH

Cat. No.: B557637 Get Quote

For researchers and drug development professionals, ensuring laboratory safety and proper

chemical handling is paramount. This guide provides detailed, step-by-step procedures for the

safe disposal of Fmoc-D-N-Me-Val-OH, a key reagent in peptide synthesis. Following these

protocols will minimize environmental impact and ensure regulatory compliance.

Key Safety and Chemical Data
Proper handling and disposal begin with understanding the fundamental properties of the

substance. Below is a summary of essential data for Fmoc-D-N-Me-Val-OH.

Property Value Reference

Chemical Formula C21H23NO4 [1][2]

Molecular Weight 353.41 g/mol [1][3]

CAS Number 84000-11-3 [1][2]

Appearance
White to slight yellow to beige

powder

Melting Point 187-190 °C [1]

Storage Temperature 2-30°C [1]

Storage Class 11 - Combustible Solids [1]
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Disposal Decision Workflow
The proper disposal route for Fmoc-D-N-Me-Val-OH and associated waste depends on its form

(solid or liquid) and contamination status. The following diagram illustrates the general

decision-making process.

Fmoc-D-N-Me-Val-OH Waste Stream
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Caption: Decision workflow for the proper disposal of Fmoc-D-N-Me-Val-OH waste.

Detailed Experimental Protocols for Disposal
The fundamental principle for disposing of Fmoc-D-N-Me-Val-OH is to treat it as hazardous

chemical waste. Consult your institution's Environmental Health and Safety (EHS) department
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for specific guidelines.

Section 1: Disposal of Solid Fmoc-D-N-Me-Val-OH Waste
This procedure applies to unused or expired reagents and any solid materials contaminated

with Fmoc-D-N-Me-Val-OH, such as weighing paper, gloves, and pipette tips.

Methodology:

Personal Protective Equipment (PPE): Before handling the chemical waste, ensure you are

wearing appropriate PPE, including safety goggles, gloves, and a lab coat. A dust mask (type

N95 or equivalent) should be used to avoid inhalation of the powder.[3]

Waste Container: Use a clearly labeled, dedicated container for solid Fmoc-D-N-Me-Val-OH
waste. The container should be made of a compatible material and have a secure lid.

Packaging:

For unused reagent, it is best to dispose of it in its original container.

Contaminated items such as gloves and weighing paper should be placed in a sealed bag

before being put into the designated solid hazardous waste container.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name: "Fmoc-D-N-Me-Val-OH".

Storage: Store the sealed container in a designated hazardous waste accumulation area,

segregated from incompatible chemicals.

Disposal: Arrange for pickup and disposal through your institution's hazardous waste

management program.

Section 2: Disposal of Liquid Waste Containing Fmoc-D-
N-Me-Val-OH
This procedure applies to liquid waste streams generated during peptide synthesis, such as

reaction mixtures, and solutions from deprotection steps or solvent rinses of contaminated

glassware.
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Methodology:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

chemical-resistant gloves, and a lab coat. All handling of liquid waste should be conducted in

a chemical fume hood.

Waste Collection:

Collect all liquid waste in a dedicated, properly labeled, and sealed waste container.

Do not mix with incompatible waste streams. For example, acidic cleavage solutions (e.g.,

containing TFA) should be collected separately from basic deprotection solutions (e.g.,

containing piperidine).[4]

Labeling: Label the liquid waste container with "Hazardous Waste" and list all chemical

constituents and their approximate concentrations.

Storage: Store the container in a designated hazardous waste area, ensuring it is

segregated from incompatible materials.

Disposal: Arrange for the disposal of the liquid hazardous waste through your institution's

EHS-approved procedures.

Important Considerations:

Do not dispose of Fmoc-D-N-Me-Val-OH down the drain or in the regular trash.[5]

Avoid contamination of waterways and soil.[4][5]

Empty Containers: The original Fmoc-D-N-Me-Val-OH container, once empty, should be

triple-rinsed with a suitable solvent. The rinsate must be collected and treated as hazardous

liquid waste. After triple-rinsing and air-drying, the container may be disposed of according to

institutional guidelines, which may include puncturing it to prevent reuse.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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